Cas no 1314659-74-9 (1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314659-74-9
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 6431824
• PubChem ID: 117434878
• Update Time: 2025-06-10

1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid
• EN300-1893791
• 1314659-74-9

• Inchi： 1S/C11H10BrFO2/c12-8-4-7(5-9(13)6-8)11(10(14)15)2-1-3-11/h4-6H,1-3H2,(H,14,15)
• InChI Key： JNWTVAIIPILPJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(C(=O)O)CCC1)F

Computed Properties

• Exact Mass: 271.98482g/mol
• Monoisotopic Mass: 271.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314659-74-9)

1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314659-74-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural motif—a cyclobutane ring substituted with a 3-bromo-5-fluorophenyl group—holds promise for its potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine atoms in its molecular framework not only enhances its chemical reactivity but also opens up diverse possibilities for further functionalization, making it a valuable scaffold for synthetic chemists.

The structural features of 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid make it particularly interesting for drug discovery efforts. The cyclobutane ring, a six-membered saturated hydrocarbon, is known for its rigidity and stability, which can contribute to the binding affinity of potential drug candidates. Additionally, the aromatic 3-bromo-5-fluorophenyl moiety introduces electronic and steric effects that can be fine-tuned to interact with biological targets. Such structural attributes are highly sought after in the design of small-molecule inhibitors and modulators.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical molecules often leads to increased binding affinity and selectivity, as well as better resistance to enzymatic degradation. The 3-bromo-5-fluorophenyl group in 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid exemplifies this trend, offering a versatile platform for medicinal chemists to explore.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid functionality at the cyclobutane ring provides a site for further derivatization, allowing chemists to attach various pharmacophores or bioisosteres. This flexibility makes 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid a valuable intermediate in the synthesis of novel compounds targeting various biological pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent groups, thereby modulating the binding interactions with biological targets. For instance, fluorinated phenyl rings have been shown to enhance the potency and selectivity of kinase inhibitors, which are crucial in cancer therapy. The structural motif present in 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid aligns well with these trends, suggesting its utility in such therapeutic contexts.

The bromine atom in the 3-bromo-5-fluorophenyl group also plays a significant role in the chemical behavior of this compound. Bromine is a versatile halogen that can participate in various reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular architectures from simpler precursors. The presence of bromine makes 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid an attractive starting material for such transformations.

From a synthetic perspective, 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid offers several advantages due to its relatively accessible synthesis route. The cyclobutane ring can be introduced through cyclization reactions, while the 3-bromo-5-fluorophenyl group can be installed via halogenation or cross-coupling strategies. These synthetic approaches are well-established and readily scalable, making this compound feasible for industrial applications.

In conclusion, 1-(3-bromo-5-fluorophenyl)cyclobutane-1-carboxylic acid (CAS No. 1314659-74-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—combining a rigid cyclobutane ring with a fluorinated aromatic substituent—make it an ideal candidate for further exploration as a scaffold for novel therapeutic agents. The presence of both bromine and carboxylic acid functionalities provides ample opportunities for chemical modification, enhancing its utility as an intermediate in synthetic chemistry.